N-[(4-iodophenyl)methylidene]hydroxylamine

• Molecular Formula: C7H6INO
• Molecular Weight: 247.03 g/mol
• IUPAC Name: N-[(4-iodophenyl)methylidene]hydroxylamine
• InChI: InChI=1S/C7H6INO/c8-7-3-1-6(2-4-7)5-9-10/h1-5,10H
• InChI Key: NVYLBKHPSREQBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NO)I

Description

N-[(4-iodophenyl)methylidene]hydroxylamine is a useful research compound. Its molecular formula is C7H6INO and its molecular weight is 247.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 4-iodobenzaldehyde (2000 mg, 8.620 mmol) in ethanol (9.000 mL) cooled in an ice bath, hydroxylamine (569.4 μL of 50% w/v, 8.620 mmol) was added and the reaction was removed from ice bath and stirred at rt for 1 h. After this time the reaction mixture was heated at 50° C. for 1 h and then cooled to rt and concentrated in vacuo to leave the title compound as a white solid (2.03 g, 95% yield); 1H NMR (400 MHz, DMSO) d 7.38 (m, 2H), 7.76 (m, 2H), 8.11 (s, 1H) and 11.37 (s, 1H) ppm; MS (ES+) 248.1.